Cas no 2137916-57-3 (2-(Difluoromethyl)-4,5-dimethyl-6-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-4,5-dimethyl-6-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 2137916-57-3
• MF: C₁₀H₈F₅NO₂
• MW: 269.168040275574
• CID: 6585430
• PubChem ID: 149797186
• Update Time: 2025-10-31

2-(Difluoromethyl)-4,5-dimethyl-6-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-4,5-dimethyl-6-(trifluoromethyl)pyridine-3-carboxylic acid
• EN300-746530
• 2137916-57-3
• 2-(Difluoromethyl)-4,5-dimethyl-6-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C10H8F5NO2/c1-3-4(2)7(10(13,14)15)16-6(8(11)12)5(3)9(17)18/h8H,1-2H3,(H,17,18)
• InChI Key： BMKOHCFUIDRXDI-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C)C(C(=O)O)=C(C(F)F)N=1)(F)F

Computed Properties

• Exact Mass: 269.04751931g/mol
• Monoisotopic Mass: 269.04751931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(Difluoromethyl)-4,5-dimethyl-6-(trifluoromethyl)pyridine-3-carboxylic acid

Comprehensive Overview of 2-(Difluoromethyl)-4,5-dimethyl-6-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2137916-57-3)

The compound 2-(Difluoromethyl)-4,5-dimethyl-6-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2137916-57-3) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of difluoromethyl and trifluoromethyl groups, contribute to its reactivity and potential as a building block for bioactive molecules. Researchers are increasingly interested in this compound due to its role in the synthesis of novel heterocyclic compounds, which are pivotal in drug discovery and crop protection.

In recent years, the demand for fluorinated pyridines has surged, driven by their enhanced metabolic stability and lipophilicity—key properties for optimizing drug candidates. The 2-(Difluoromethyl)-4,5-dimethyl-6-(trifluoromethyl)pyridine-3-carboxylic acid exemplifies this trend, as its carboxylic acid moiety allows for further derivatization, making it a versatile intermediate. This aligns with the growing focus on precision chemistry and sustainable synthesis, topics frequently searched in scientific databases and AI-driven platforms.

From a synthetic perspective, the compound’s pyridine core and fluorine substituents offer opportunities for cross-coupling reactions and nucleophilic substitutions. Such reactions are critical in developing small-molecule inhibitors and agrochemicals, addressing global challenges like antimicrobial resistance and food security. Notably, its CAS No. 2137916-57-3 is often queried alongside terms like "fluorinated intermediates" and "pyridine carboxylic acid derivatives", reflecting its niche yet expanding relevance.

Environmental and regulatory considerations also play a role in its adoption. Unlike traditional halogenated compounds, fluorinated analogs like 2-(Difluoromethyl)-4,5-dimethyl-6-(trifluoromethyl)pyridine-3-carboxylic acid often exhibit lower toxicity profiles, aligning with the green chemistry movement. This has spurred interest in its use for biodegradable agrochemicals and eco-friendly pharmaceuticals, topics trending in academic and industrial forums.

In conclusion, 2-(Difluoromethyl)-4,5-dimethyl-6-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2137916-57-3) represents a convergence of innovation and practicality in modern chemistry. Its structural versatility, combined with industry shifts toward sustainable synthesis and targeted therapeutics, ensures its continued prominence in research pipelines worldwide.